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Compound of Interest

Compound Name: 2'-Deoxycytidine-13C9

Cat. No.: B12386442

In-Depth Technical Guide: 2'-Deoxycytidine-*3Co

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed overview of the molecular formula and molecular weight of
the isotopically labeled compound 2'-Deoxycytidine-13Cs. This information is critical for a range
of applications in biomedical research, including metabolic studies, pharmacokinetic analysis,

and as an internal standard in mass spectrometry-based quantification.

Core Molecular Data

The fundamental characteristics of 2'-Deoxycytidine and its *3C-labeled variant are presented
below. The isotopic labeling with nine 13C atoms significantly increases the molecular weight of
the parent compound, providing a distinct mass shift for analytical purposes.

Isotopic Monoisotopic Mass
Compound Molecular Formula .
Composition (Da)
o CoH13N304[1][2][31[4]
2'-Deoxycytidine 5] Natural Abundance 227.0906
2'-Deoxycytidine-13Co 13C9H13N304 9 x 3C 236.0906

Calculation of Molecular Weight
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The molecular weight of 2'-Deoxycytidine-13Co is calculated by summing the masses of its
constituent atoms. For this calculation, the mass of the stable isotope Carbon-13 is used, along
with the standard atomic weights of hydrogen, nitrogen, and oxygen.

Atomic Masses Used for Calculation:

Carbon-13 (:3C): 13.00335 u

Hydrogen (H): 1.008 u[6]

Nitrogen (N): 14.007 u[7]

Oxygen (O): 15.999 u[8]
Calculation:
(9 x 13.00335) + (13 x 1.008) + (3 x 14.007) + (4 x 15.999) = 236.12115 u

Logical Relationship Diagram

The following diagram illustrates the relationship between the unlabeled and the isotopically
labeled 2'-Deoxycytidine.

2'-Deoxycytidine Substitution Isotopic Labeling Results in - 2'-Deoxycytidine-3Co
(CoH13N304) (9 x22C - 9 x 3C) = (13C9H13N304)

Click to download full resolution via product page
Isotopic Labeling of 2'-Deoxycytidine.

Experimental Protocols

This document focuses on the fundamental molecular properties of 2'-Deoxycytidine-13Co. As
such, experimental protocols for its use are application-dependent and beyond the scope of
this guide. Researchers should refer to specific analytical methods and experimental designs
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relevant to their field of study, such as quantitative mass spectrometry, nuclear magnetic
resonance (NMR) spectroscopy, or tracer studies in metabolic research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 4/ 4 Tech Support


https://www.benchchem.com/product/b12386442?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12386442?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

